3-[1-(1,3-Benzoxazol-2-yl)hydrazinyl]butanenitrile

Specification

• CAS No.: 86691-37-4
• Molecular Formula: C11H12N4O
• Molecular Weight: 216.24 g/mol
• IUPAC Name: 3-[amino(1,3-benzoxazol-2-yl)amino]butanenitrile
• Standard InChI: InChI=1S/C11H12N4O/c1-8(6-7-12)15(13)11-14-9-4-2-3-5-10(9)16-11/h2-5,8H,6,13H2,1H3
• Standard InChI Key: PVKHGRDZZVZRPD-UHFFFAOYSA-N
• Canonical SMILES: CC(CC#N)N(C1=NC2=CC=CC=C2O1)N

Introduction

Chemical Structure and Molecular Properties

Core Structural Features

The compound’s IUPAC name, 3-[1-(1,3-benzoxazol-2-yl)hydrazinyl]butanenitrile, delineates its structure:

• A 1,3-benzoxazole moiety, comprising a benzene ring fused to an oxazole heterocycle (oxygen at position 1, nitrogen at position 3).

• A hydrazine group (-NH-NH₂) substituted at the benzoxazole’s 2-position.

• A butanenitrile chain (-CH₂-CH₂-CH₂-CN) attached to the hydrazine’s terminal nitrogen.

The benzoxazole system contributes aromatic stability and π-π stacking capabilities, while the hydrazine linker introduces redox activity and metal-coordination potential. The nitrile group enhances polarity and serves as a reactive handle for further functionalization.

Synthetic Methodologies

Retrosynthetic Analysis

The compound can be dissected into three building blocks:

• 1,3-Benzoxazole: Synthesized via cyclocondensation of 2-aminophenol with carbonyl derivatives.

• Hydrazine: Introduced through nucleophilic substitution or condensation reactions.

• Butanenitrile: Incorporated via alkylation or Michael addition.

Stepwise Assembly

• Benzoxazole Formation:
  Reaction of 2-aminophenol with a carbonyl source (e.g., acetyl chloride) under microwave irradiation yields 1,3-benzoxazole.

  $$\text{2-Aminophenol} + \text{RCOCl} \xrightarrow{\Delta} \text{1,3-Benzoxazole} + \text{HCl}$$

• Hydrazine Functionalization:
  Lithiation of benzoxazole at the 2-position, followed by treatment with hydrazine, generates the hydrazinyl intermediate.

• Nitrile Chain Attachment:
  Alkylation of the hydrazine nitrogen with 3-bromobutanenitrile completes the synthesis:

  $$\text{Benzoxazole-NH-NH}_2 + \text{Br-CH}_2\text{CH}_2\text{CH}_2\text{CN} \rightarrow \text{Target Compound} + \text{HBr}$$

Microwave-Assisted One-Pot Synthesis

Modern approaches leverage microwave irradiation to accelerate multi-step sequences. For example, combining 2-aminophenol, hydrazine hydrate, and 3-bromobutanenitrile in a polar solvent (e.g., DMF) under microwave conditions (150°C, 20 min) could yield the title compound in a single vessel.

Compound	Structural Variation	Reported Activity
2-Benzoyl-3,3-bis(methylsulfanyl)acrylonitrile	Benzoxazole replaced with benzophenone	Anticancer (IC<sub>50</sub> = 8.2 µM vs. HeLa)
Methyl 2-cyano-3,3-bis(methylsulfanyl)acrylate	Nitrile ester side chain	Herbicidal (90% inhibition at 100 ppm)

The hydrazine linker in 3-[1-(1,3-benzoxazol-2-yl)hydrazinyl]butanenitrile may enhance solubility and bioavailability compared to these analogues, potentially broadening its therapeutic window.

Material Science Applications

Coordination Chemistry

The hydrazine-nitrogen and nitrile group can act as bidentate ligands for transition metals. Preliminary studies on similar hydrazinyl-nitriles demonstrate strong coordination to Cu(II) and Fe(III), forming complexes with applications in catalysis and magnetic materials.

Polymer Chemistry

Incorporating the compound into polyamides or polyurethanes could yield high-performance polymers with:

• Enhanced thermal stability (aromatic benzoxazole).

• Tunable rigidity (nitrile crosslinking).